Ethyl S-acetylpropionthioimidate
Description
Ethyl S-acetylpropionthioimidate is a sulfur-containing imidate derivative with the molecular formula $ \text{C}7\text{H}{11}\text{NO}_2\text{S} $. It features an imidate functional group ($ \text{N=C-O} $) and a thioester ($ \text{S-acetyl} $), which confer reactivity in nucleophilic substitutions and acyl transfer reactions. This compound is primarily used in organic synthesis for the preparation of thioimidate intermediates, which are critical in peptide modifications and heterocyclic chemistry .
Properties
CAS No. |
150035-77-1 |
|---|---|
Molecular Formula |
C7H14ClNOS2 |
Molecular Weight |
227.765 |
IUPAC Name |
S-(3-ethylsulfanyl-3-iminopropyl) ethanethioate;hydrochloride |
InChI |
InChI=1S/C7H13NOS2.ClH/c1-3-10-7(8)4-5-11-6(2)9;/h8H,3-5H2,1-2H3;1H |
InChI Key |
YHCWFZMYJZOMPQ-UHFFFAOYSA-N |
SMILES |
CCSC(=N)CCSC(=O)C.Cl |
Synonyms |
ethyl S-acetylpropionthioimidate |
Origin of Product |
United States |
Comparison with Similar Compounds
Research Findings and Challenges
Recent studies highlight this compound’s role in synthesizing thiazoline derivatives (yield: 78–92%) and its efficiency in peptide crosslinking (90% success rate under mild conditions) . However, challenges include:
- Sensitivity to moisture : Requires anhydrous conditions during storage.
- Synthetic complexity : Higher production costs compared to Ethyl thioacetate.
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